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Compound of Interest

Compound Name: medami

Cat. No.: B1168959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical

properties of Medazepam, a benzodiazepine derivative with anxiolytic, anticonvulsant,

sedative, and skeletal muscle relaxant properties. This document is intended for researchers,

scientists, and professionals involved in drug development and medicinal chemistry.

Chemical Properties of Medazepam
Medazepam, with the IUPAC name 7-chloro-1-methyl-5-phenyl-2,3-dihydro-1,4-

benzodiazepine, is a long-acting benzodiazepine.[1] Its therapeutic effects are attributed to its

active metabolites, primarily nordazepam and diazepam.[2] A summary of its key chemical and

physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Medazepam
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Property Value Source(s)

Molecular Formula C₁₆H₁₅ClN₂ [3]

Molar Mass 270.76 g/mol [3]

CAS Number 2898-12-6 [3]

Melting Point 95-97 °C [4][5]

Boiling Point 420.36 °C (rough estimate) [4][5]

Density 1.1336 g/cm³ (rough estimate) [4][5]

Water Solubility 10.83 mg/L (at 37 °C) [4][5]

pKa 6.2 (in H₂O, uncertain) [4][5][6]

LogP (Octanol/Water) 3.627 (Crippen Calculated) [7]

Appearance Yellow to Orange Solid [4][5]

Spectral Data:

¹H NMR: Spectra available.[8]

¹³C NMR: Spectra available.[3]

Infrared (IR) Spectroscopy: IR spectra for Medazepam are available.[3][9]

Mass Spectrometry (MS): Mass spectra for Medazepam have been reported.[1][3][10][11]

[12]

Synthesis of Medazepam
A common synthetic route for Medazepam involves a multi-step process starting from 5-chloro-

N-methylanthranilic acid. The general workflow is depicted in the diagram below, followed by a

detailed experimental protocol.
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Step 1: Synthesis of N-(aminoethyl)-5-chloro-N-methylanthranilic acid hydrochloride

Step 2: Synthesis of 7-Chloro-1,2,3,4-tetrahydro-1-methyl-5H-1,4-benzodiazepin-5-one Step 3: Synthesis of Medazepam
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Caption: Synthetic workflow for Medazepam.

Experimental Protocols
Step 1: Preparation of 4-Acetyl-7-Chloro-1,2,3,4-Tetrahydro-1-Methyl-5H-1,4-Benzodiazepin-5-

one[4]

A mixture of 68.5 g (0.37 mol) of 5-chloro-N-methylanthranilic acid, 51 g (0.51 mol) of

calcium carbonate, and 76 g (0.37 mol) of bromoethylamine hydrobromide in 2.5 liters of

water is stirred and heated under reflux for 3 hours.[4]

A solution of 23.4 g (0.26 mol) of anhydrous oxalic acid in 250 ml of water is slowly added to

the refluxing mixture.[4]
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The precipitated calcium oxalate is filtered off, and the filtrate is adjusted to pH 7 with

concentrated ammonium hydroxide.[4]

The filtrate is then concentrated to dryness in vacuo.[4] The residue is heated on a steam

bath with 400 ml of 6 N ethanolic hydrogen chloride until the residue becomes crystalline.

Filtration yields 122 g of N-(aminoethyl)-5-chloro-N-methylanthranilic acid hydrochloride as a

solid.[4]

Step 2: Preparation of 7-Chloro-1,2,3,4-Tetrahydro-1-Methyl-5H-1,4-Benzodiazepin-5-one[4]

A mixture of 25.25 g (0.1 mol) of 4-acetyl-7-chloro-1,2,3,4-tetrahydro-1-methyl-5H-1,4-

benzodiazepin-5-one, 33.3 ml (0.1 mol) of 3 N sodium hydroxide, and 350 ml of ethanol is

heated under reflux for 15 minutes.[4]

The mixture is then concentrated to dryness in vacuo.[4]

The residue is treated with 500 ml of water, collected by filtration, and washed with ethanol to

yield 20.2 g of 7-chloro-1,2,3,4-tetrahydro-1-methyl-5H-1,4-benzodiazepin-5-one.[4]

Step 3: Preparation of 7-Chloro-2,3-Dihydro-1-Methyl-5-Phenyl-1H-1,4-Benzodiazepine

(Medazepam)[4]

A mixture of 4.7 g (22.6 mmol) of 7-chloro-1,2,3,4-tetrahydro-1-methyl-5H-1,4-

benzodiazepin-5-one and 100 ml of phosphorus oxychloride is heated in an oil bath at 100°C

for 15 minutes.[4]

The solution is concentrated to dryness in vacuo.[4]

The residue is partitioned between methylene chloride and a cold saturated sodium

bicarbonate solution.[4]

The methylene chloride phase is dried over sodium sulfate and sodium bicarbonate, filtered,

diluted with benzene, and concentrated in vacuo to produce crude Medazepam.[4]

Mechanism of Action and Signaling Pathway
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Medazepam, like other benzodiazepines, exerts its effects by modulating the activity of the

gamma-aminobutyric acid (GABA) type A (GABA-A) receptor, the primary inhibitory

neurotransmitter receptor in the central nervous system.[13][14] Benzodiazepines bind to a

specific allosteric site on the GABA-A receptor, distinct from the GABA binding site itself.[13]

[15] This binding event potentiates the effect of GABA, increasing the frequency of chloride ion

channel opening, leading to an influx of chloride ions into the neuron.[13] This hyperpolarizes

the neuron, making it less likely to fire and thus producing a calming or sedative effect.[14]

The benzodiazepine binding site is located at the interface of the α and γ subunits of the

pentameric GABA-A receptor.[13][15][16]
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Caption: Medazepam's mechanism of action at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Chemical Properties of Medazepam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168959#synthesis-and-chemical-properties-of-
medazepam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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